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Introduction

MK-7145 is a potent and selective oral small molecule inhibitor of the Renal Outer Medullary

Potassium (ROMK) channel, also known as Kir1.1 (encoded by the KCNJ1 gene).[1] The

ROMK channel is an inwardly rectifying potassium channel that plays a crucial role in renal

physiology, specifically in salt reabsorption and potassium homeostasis.[1][2] Its expression in

both the thick ascending loop of Henle (TALH) and the cortical collecting duct (CCD) of the

kidney nephron makes it a key regulator of electrolyte balance.[1][3] In the TALH, ROMK

facilitates potassium recycling necessary for the function of the Na+/K+/2Cl⁻ cotransporter. In

the CCD, it is the primary channel for potassium secretion coupled with sodium reabsorption

via the epithelial sodium channel (ENaC).[1]

By inhibiting ROMK, MK-7145 is designed to induce diuresis and natriuresis, offering a novel

mechanism for the treatment of hypertension and heart failure.[1][3][4] A key potential

advantage of this mechanism is a reduced risk of urinary potassium loss (hypokalemia)

compared to traditional loop and thiazide diuretics.[1][4] This document provides a detailed

technical overview of the in vitro pharmacological characterization of MK-7145.
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The in vitro potency and selectivity of MK-7145 have been evaluated through a series of

binding and functional assays. The data demonstrates high affinity for the ROMK channel and

significant selectivity against other ion channels and off-target proteins.
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Target/Assay Species Assay Type Result (IC50) Reference

Primary Target

ROMK (Kir1.1) Human
⁸⁶Rb⁺ Efflux / Tl⁺

Flux Assay

0.045 µM (45

nM)
[5]

Selectivity Panel

(Kir Channels)

Kir2.1 Human
Electrophysiolog

y
> 30 µM [5]

Kir2.3 Human
Electrophysiolog

y
> 30 µM [5]

Kir4.1 Human
Electrophysiolog

y
> 30 µM [5]

Kir7.1 Human
Electrophysiolog

y
> 30 µM [5]

Selectivity Panel

(Cardiac Ion

Channels)

hERG (Kv11.1) Human

³⁵S-MK499

Radioligand

Binding

> 30 µM [1]

Cav1.2 Human
Electrophysiolog

y
> 30 µM [5]

Nav1.5 Human
Electrophysiolog

y
> 30 µM [5]

Off-Target

Activity Panel

(<10 µM)

Human

Serotonin

Human Radioligand

Binding

0.12 µM [1][5]
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Transporter

(SERT)

Human

Serotonin

Transporter

(SERT)

Human

³H-Serotonin

Uptake

(Functional)

2.40 ± 0.32 µM [1][5]

Somatostatin

Receptor

Subtype 1 (sst1)

Human
Radioligand

Binding
2.63 µM [1][5]

Acetylcholinester

ase (ACES)
Human

Enzyme Activity

Assay
9.94 µM [1][5]

Other Properties

Human P-

glycoprotein

(Mdr1) Substrate

Human
Bidirectional

Transport Assay
BAAB Ratio = 12 [1][5]

Signaling Pathway and Mechanism of Action
MK-7145 exerts its pharmacological effect by directly inhibiting the ROMK channel in the

luminal membrane of kidney nephron epithelial cells. This inhibition disrupts the normal flow of

potassium ions at two key locations, leading to a net increase in salt and water excretion.

Caption: Mechanism of action of MK-7145 in the kidney nephron.

Experimental Protocols
Detailed methodologies were employed to ensure accurate characterization of MK-7145's in

vitro profile.

ROMK (Kir1.1) Functional Assay (Automated
Electrophysiology)
This assay directly measures the inhibitory effect of MK-7145 on ROMK channel currents.
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Cell Line: Chinese Hamster Ovary (CHO) cells stably expressing human Kir1.1 (ROMK)

channels.[6]

Induction: Kir1.1 expression was induced by overnight incubation with 1 mM sodium butyrate

prior to the experiment.[6]

Cell Preparation: Cells were dissociated using Versene and resuspended in an external bath

solution.[6]

Solutions:

External Bath Solution (in mM): 150 NaCl, 10 KCl, 2.7 CaCl₂, 0.5 MgCl₂, 5 HEPES, pH

7.4.[6]

Intracellular Solution (in mM): 80 K gluconate, 40 KCl, 20 KF, 3.2 MgCl₂, 3 EGTA, 5

HEPES, pH 7.4.[6]

Instrumentation: IonWorks Quattro automated electrophysiology platform.[6]

Procedure: Whole-cell voltage clamp was used to measure Kir1.1 currents.[6] Cells were

exposed to increasing concentrations of MK-7145, and the block of the potassium current

was measured to determine the IC50 value.

hERG Radioligand Binding Assay
This assay assesses the potential for off-target binding to the hERG channel, a critical cardiac

safety liability.

Assay Type: Radioligand binding assay.[1]

Radioligand: ³⁵S-MK499, a high-affinity hERG channel ligand.[1]

Procedure: Cell membranes expressing the hERG channel were incubated with the

radioligand in the presence of various concentrations of MK-7145. The displacement of the

radioligand was measured to determine the binding affinity (Ki) or inhibitory concentration

(IC50) of MK-7145 for the hERG channel.
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Serotonin Transporter (SERT) Functional Assay
This assay evaluates the functional inhibition of the serotonin transporter, an identified off-

target.

Cell Line: HEK293 cells stably transfected with the human serotonin transporter (SERT).[1]

[5]

Substrate: ³H-serotonin (radiolabeled).[1][5]

Procedure: Cells were incubated with ³H-serotonin in the presence of varying concentrations

of MK-7145. The uptake of the radiolabeled serotonin into the cells was measured using a

scintillation counter. The reduction in uptake relative to a vehicle control was used to

calculate the IC50 value for SERT inhibition.[1][5]

In Vitro Characterization Workflow
The comprehensive in vitro evaluation of MK-7145 followed a logical progression from primary

activity screening to broad liability assessment.
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Caption: High-level workflow for the in vitro characterization of MK-7145.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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